![molecular formula C20H20N6O2 B5627835 5-oxo-1-(2-pyridinylmethyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]-3-pyrrolidinecarboxamide](/img/structure/B5627835.png)
5-oxo-1-(2-pyridinylmethyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including condensation, cyclization, and substitution reactions. For instance, the synthesis of similar heterocyclic compounds has been achieved through three-component reactions in water using triethylamine as a base at room temperature, characterized by techniques like FT-IR, NMR, and X-ray diffraction (Jayarajan et al., 2019).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated through computational chemistry methods, including molecular docking studies, to explore potential interactions and activities (Jayarajan et al., 2019). Crystallographic studies provide detailed insights into the conformation and arrangement of molecules, contributing to understanding their reactivity and interaction with biological targets (Anuradha et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of such compounds often involves nucleophilic addition reactions, cycloaddition reactions, and intramolecular oxidative bond formation. These reactions are crucial for generating diverse molecular architectures and exploring their biological significance (Zheng et al., 2014; Gao & Lam, 2008).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are often studied using X-ray crystallography and spectroscopic methods. These properties are influenced by the compound's molecular structure and the presence of functional groups (Anuradha et al., 2014).
properties
IUPAC Name |
5-oxo-1-(pyridin-2-ylmethyl)-N-[[2-(1,2,4-triazol-1-yl)phenyl]methyl]pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O2/c27-19-9-16(11-25(19)12-17-6-3-4-8-22-17)20(28)23-10-15-5-1-2-7-18(15)26-14-21-13-24-26/h1-8,13-14,16H,9-12H2,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOLCZAUMGRFZJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CC=N2)C(=O)NCC3=CC=CC=C3N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-oxo-1-(2-pyridinylmethyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]-3-pyrrolidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.